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Compound of Interest

Compound Name: Angiotensin II (3-8), human TFA

Cat. No.: B8069987 Get Quote

Application Notes for Angiotensin II (3-8) human
TFA
Introduction

Angiotensin II (3-8) human, also known as Angiotensin IV, is a bioactive peptide fragment of the

renin-angiotensin system. This document provides detailed guidelines for the dissolution,

storage, and handling of Angiotensin II (3-8) human TFA salt for research applications.

Adherence to these protocols is crucial for maintaining the peptide's integrity and ensuring

reproducible experimental outcomes.

Chemical Properties

Property Value

Molecular Formula C42H55F3N8O10

Molecular Weight 888.93 g/mol

Appearance White to off-white solid

Purity Typically >98% as determined by HPLC

Solubility Data
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The solubility of Angiotensin II (3-8) human TFA can vary depending on the solvent. It is crucial

to use high-purity solvents to prepare solutions.

Solvent Concentration Notes

Water 50 mg/mL (56.25 mM)
Requires sonication for

complete dissolution[1][2].

DMSO 100 mg/mL

Use fresh, anhydrous DMSO

as it is hygroscopic, and

absorbed moisture can reduce

solubility[3].

Storage and Stability

Proper storage is critical to prevent the degradation of the peptide.

Form
Storage
Temperature

Duration Notes

Solid Powder -80°C 2 years

Store sealed and

protected from

moisture[1][2][4].

-20°C 1 year

Store sealed and

protected from

moisture[1][2][4].

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles[1][2].

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles[1][2].
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To prevent moisture condensation, allow the vial of lyophilized peptide to equilibrate to room

temperature before opening[5].

For applications requiring sterile conditions, filter-sterilize the final working solution using a

0.22 µm filter[1][2].

To minimize adsorption of the peptide to container surfaces, especially in low-concentration

solutions, pre-treat glass or plastic vials with a 1 mg/mL solution of bovine serum albumin

(BSA), followed by a thorough rinse with ultrapure water[5].

Experimental Protocol: Dissolving Angiotensin II (3-
8) human TFA
This protocol details the procedure for reconstituting lyophilized Angiotensin II (3-8) human TFA

to prepare a stock solution.

Materials

Angiotensin II (3-8) human TFA (lyophilized powder)

Sterile, high-purity water or anhydrous DMSO

Sterile, low-adsorption polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Equipment

Vortex mixer

Ultrasonic water bath

-20°C and -80°C freezers for storage

Procedure for Reconstitution

Equilibration: Before opening, allow the vial containing the lyophilized peptide to warm to

room temperature for 15-20 minutes. This prevents water condensation on the peptide.
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Solvent Addition: Add the desired volume of the appropriate solvent (e.g., sterile water or

anhydrous DMSO) to the vial to achieve the target concentration. Refer to the table below for

calculating the required solvent volume for common stock concentrations.

Dissolution:

For Water: After adding water, cap the vial tightly and vortex gently. To ensure complete

dissolution, sonicate the solution in an ultrasonic water bath until it becomes clear[1][2].

For DMSO: After adding DMSO, cap the vial tightly and vortex thoroughly until the solid is

completely dissolved[6]. Gentle warming to no more than 37°C can be applied if

necessary[6].

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile, low-adsorption microcentrifuge tubes[1][2][5].

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month)[1][2]. Ensure the containers are sealed tightly to prevent

evaporation and contamination.

Stock Solution Preparation Table

The following table provides the required volume of solvent to prepare stock solutions of

common concentrations from 1 mg of Angiotensin II (3-8) human TFA (MW: 888.93).

Target Concentration Solvent Volume for 1 mg

1 mM 1.1249 mL

5 mM 0.2250 mL

10 mM 0.1125 mL
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Solvent?

Vortex and Sonicate
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Vortex (gentle warming
if necessary)

DMSO

Aliquot into single-use tubes

Store at -20°C or -80°C

End: Ready-to-use
stock solution
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Caption: Workflow for the dissolution of Angiotensin II (3-8) human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. Angiotensin II human TFA - Immunomart [immunomart.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Protocol for dissolving Angiotensin II (3-8) human TFA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069987#protocol-for-dissolving-angiotensin-ii-3-8-
human-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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